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Compound of Interest

Hexadecyldimethylammonium
Compound Name:
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CAS No.: 2016-45-7
Cat. No.: B8590218

Get Quote
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Physicochemical Profile, HLB Dynamics, and

Pharmaceutical Applications[1][2][3]
Executive Summary & Critical Disambiguation

Hexadecyldimethylammonium chloride (CAS 2016-45-7) is the hydrochloride salt of the
tertiary amine, hexadecyldimethylamine. It acts as a pH-dependent cationic surfactant. In the
pharmaceutical and biotechnological sectors, it is frequently confused with quaternary
ammonium analogs due to nomenclature similarities. Precise identification is critical for
formulation stability and regulatory compliance.
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Compound Key
Abbr. Structure CAS o
Name Characteristic
) pH-Sensitive
Hexadecyldimeth o
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ylammonium C16-DMA[1]-HCI 2016-45-7
) (Protonated
chloride _ ,
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Hexadecyltrimeth Permanently
ylammonium CTAC 112-02-7 Charged
chloride Quaternary
Benzyldimethylh o ]
] Antimicrobial /
exadecylammoni BHDC /BAC 122-18-9 ]
] Preservative
um chloride

Core Value Proposition: Unlike CTAC, C16-DMA-HCI possesses a dissociable proton,
rendering its Hydrophile-Lipophile Balance (HLB) tunable via pH. This "Dynamic HLB" makes it
a prime candidate for stimuli-responsive drug delivery systems, particularly for endosomal
escape in gene therapy.

Physicochemical Characterization
2.1 Structural Parameters

e Molecular Formula:
e Molecular Weight: 305.97 g/mol
e pKa (Apparent): ~9.8 — 10.2 (Micellar interface shifts pKa compared to bulk solution).

» Solubility: Highly soluble in water (< pH 9), Ethanol, Chloroform. Insoluble in non-polar
solvents when protonated.

2.2 Critical Micelle Concentration (CMC)

The CMC of C16-DMA-HCI is governed by the balance between the hydrophobic tail (C16) and
the electrostatic repulsion of the headgroups.
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e Typical CMC (25°C, Water): ~0.9 — 1.2 mM.
e Note: The CMC is slightly lower than CTAC (~1.3 mM) because the protonated headgroup

is sterically smaller than the trimethyl headgroup

, allowing tighter packing at the interface.

Hydrophile-Lipophile Balance (HLB) Analysis[1][3][5][6]
[7]

Standard Griffin HLB calculations are ill-suited for ionic surfactants.[2] The Davies Method
provides a more accurate theoretical estimation by assigning group numbers to functional
moieties.

3.1 Theoretical Calculation (Davies Method)

o Hydrophobic Contribution:
o groups (15):

o group (1):

o Total Hydrophobic: ~7.6
» Hydrophilic Contribution:
o The group number for a quaternary ammonium cation

is typically cited as 9.4.

o The protonated tertiary amine

is capable of hydrogen bonding, potentially increasing hydrophilicity. However, lacking the
permanent steric bulk of the third methyl, we conservatively estimate it in the 9.4 — 10.0
range.

e Calculation:
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Correction: In practice, cationic surfactants exhibit behavior corresponding to much higher
HLB values (solubilizers/detergents) due to strong ion-dipole interactions with water.

o Effective HLB (Experimental Equivalence):18 — 21

o Classification: Solubilizer, O/W Emulsifier, Detergent.[3]

3.2 The "Dynamic HLB" Phenomenon
The defining feature of C16-DMA-HCI is its pH-dependency.

e pH<pKa (e.g., pH 5-7): Species is

Protonated (

).

o

State: Cationic Surfactant.[4][5][6][7]

[¢]

HLB: ~20 (High water solubility).

[¢]

Function: Stabilizes O/W emulsions; binds DNA/RNA.

e pH>pKa (e.g., pH 11): Species is Deprotonated (

o

State: Nonionic Oil/Waxy Solid.

[¢]

HLB: < 5 (Lipophilic).[8]

[e]

Function: Destabilizes micelles; precipitates or partitions into oil phase.
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Figure 1: The pH-dependent HLB switch mechanism of Hexadecyldimethylammonium
chloride, enabling stimuli-responsive transitions between solubilizing and phase-separating
states.

Applications in Drug Development[14]
4.1 pH-Sensitive Liposomes & Gene Delivery

C16-DMA-HCl is a precursor to or active component in fusogenic lipids.

e Mechanism: At physiological pH (7.4), the surfactant is cationic, allowing it to complex with
negatively charged nucleic acids (SiRNA, mRNA) to form lipoplexes.

o Endosomal Escape: Upon endocytosis, the endosome acidifies (pH 5.0). While C16-
DMA-HCI remains cationic, its interaction with helper lipids (like DOPE) can be tuned such
that the membrane destabilizes, releasing the payload. (Note: Often the tertiary amine form
is used to become cationic in the endosome, but the salt form is used for initial solubility).

4.2 Antimicrobial Preservative

While less potent than Benzalkonium Chloride (BAC), C16-DMA-HCI exhibits broad-spectrum
antimicrobial activity by disrupting bacterial cell membranes. It is preferred in formulations
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where the aromatic ring of BAC might cause interference or UV absorption issues.

4.3 Nano-Emulsion Template

Used to stabilize oil-in-water nano-emulsions for poorly soluble drugs. Its high HLB ensures
small droplet size (<100 nm). The emulsion can be broken on demand by raising the pH,
facilitating drug recovery or analysis.

Experimental Protocols
Protocol A: Determination of CMC via Conductivity

To verify the purity and aggregation onset of C16-DMA-HCI.

Materials:

e C16-DMA-HCI (Recrystallized from acetone/ethanol).

o HPLC-grade water (degassed).

o Conductivity meter (e.g., Mettler Toledo SevenDirect).

Workflow:

o Stock Preparation: Prepare a 20 mM solution of C16-DMA-HCI in water.
 Calibration: Calibrate conductivity probe with 1413 uS/cm standard.

o Titration:

o

Place 50 mL of water in a jacketed vessel at 25°C.

[¢]

Measure baseline conductivity.

[¢]

Add stock solution in 10 pL increments.

o

Record conductivity (

) after stabilization (30s) for each point.
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e Analysis:
o Plot

(y-axis) vs. Concentration (x-axis).

o The plot will show two linear regions with different slopes.

o Result: The intersection point of the two lines is the CMC.

Protocol B: "Required HLB" Determination for Oil Phase

To determine the optimal emulsification ratio for a new drug-oil carrier using C16-DMA-HCI.

Concept: Match the surfactant HLB to the oil's "Required HLB".[2][9] Since C16-DMA-HCI has
a fixed high HLB (~20), it must be blended with a low HLB surfactant (e.g., Span 80, HLB 4.3).

Workflow:
» Fixed Phase Ratio: Oil (20%) / Water (80%).
o Surfactant Blend: Total surfactant concentration 5% w/w.

o Series Preparation: Prepare 5 emulsions with varying ratios of C16-DMA-HCI : Span 80.

[¢]

Blend A: 100% C16-DMA (HLB ~20)

o

Blend B: 75% C16-DMA / 25% Span 80 (HLB ~16)

o

Blend C: 50% C16-DMA / 50% Span 80 (HLB ~12)

o

Blend D: 25% C16-DMA/ 75% Span 80 (HLB ~8)
e Homogenization: High-shear mix at 10,000 rpm for 5 mins.
 Stability Index:

o Centrifuge at 2000g for 30 mins.

o Measure height of cream/oil layer.
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o Result: The blend yielding the minimal phase separation indicates the Required HLB of the
oil phase.

Start: Oil Phase + C16-DMA.HCI

Select Co-Surfactant (Low HLB)
e.g., Span 80

:

Prepare Blend Series
(100:0 to 0:100 Ratio)

l
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:

Centrifuge Stress Test
2000g / 30 min
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Figure 2: Experimental workflow for determining the optimal emulsification conditions using
C16-DMA-HCI in a mixed surfactant system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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